2-[5-(4-cyanophenyl)-1-benzofuran-2-yl]ethyl Methanesulfonate

• CAS RN: 460746-49-0
• Molecular Formula: C18H15NO4S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 2-[5-(4-cyanophenyl)-1-benzofuran-2-yl]ethyl methanesulfonate
• InChI: InChI=1S/C18H15NO4S/c1-24(20,21)22-9-8-17-11-16-10-15(6-7-18(16)23-17)14-4-2-13(12-19)3-5-14/h2-7,10-11H,8-9H2,1H3
• InChI Key: GLZGDCKTDIUZDC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1=CC2=C(O1)C=CC(=C2)C3=CC=C(C=C3)C#N

Description

2-[5-(4-cyanophenyl)-1-benzofuran-2-yl]ethyl Methanesulfonate is a useful research compound. Its molecular formula is C18H15NO4S and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Example 1B (0.57 g, 2.2 mmol) and triethylamine (0.9 mL, 6.5 mmol) in dichloromethane (10 mL) at 20° C. was added methane sulfonyl chloride (0.79 g, 4.5 mmol). The mixture was stirred for 30 min., diluted with dichloromethane, washed with water, dried (Na2SO4), filtered and concentrated under reduced pressure. The residue was chromatographed on silica with dichloromethane to give the titled compound (0.66 g, 89%). MS (DCI) m/z 359 (M+H)+.